Cas no 944450-97-9 (5-(Morpholin-4-ylmethyl)isoxazole-3-carboxylic Acid Hydrochloride)
5-(Morpholin-4-ylmethyl)isoxazole-3-carboxylic Acid Hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 5-(Morpholinomethyl)isoxazole-3-carboxylic acid hydrochloride
- 5-(morpholin-4-ylmethyl)-1,2-oxazole-3-carboxylic acid,hydrochloride
- 5-(Morpholin-4-ylmethyl)isoxazole-3-carboxylic acid hydrochloride
- 5-(morpholin-4-ylmethyl)-1,2-oxazole-3-carboxylic acid;hydrochloride
- C9H13ClN2O4
- AKOS005144275
- FT-0727602
- 944450-97-9
- 5-[(morpholin-4-yl)methyl]-1,2-oxazole-3-carboxylic acid hydrochloride
- PS-7502
- 5-[(Morpholin-4-yl)methyl]-1,2-oxazole-3-carboxylic acid--hydrogen chloride (1/1)
- OOOBOQOTQIVUQQ-UHFFFAOYSA-N
- DTXSID60589583
- SCHEMBL1808720
- 5-(morpholinomethyl)isoxazole-3-carboxylic acid hydrochloride, AldrichCPR
- 5-(morpholinomethyl)isoxazole-3-carboxylicacidhydrochloride
- 5-(morpholin-4-ylmethyl)-1,2-oxazole-3-carboxylic acid hydrochloride
- DB-079890
- 5-(Morpholin-4-ylmethyl)isoxazole-3-carboxylic Acid Hydrochloride
-
- MDL: MFCD08277061
- Inchi: 1S/C9H12N2O4.ClH/c12-9(13)8-5-7(15-10-8)6-11-1-3-14-4-2-11;/h5H,1-4,6H2,(H,12,13);1H
- InChI Key: OOOBOQOTQIVUQQ-UHFFFAOYSA-N
- SMILES: Cl.O1CCN(CC2=CC(C(=O)O)=NO2)CC1
Computed Properties
- Exact Mass: 248.05600
- Monoisotopic Mass: 248.0563846g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 230
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 75.8Ų
Experimental Properties
- PSA: 75.80000
- LogP: 0.94490
5-(Morpholin-4-ylmethyl)isoxazole-3-carboxylic Acid Hydrochloride Customs Data
- HS CODE:2934999090
- Customs Data:
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
5-(Morpholin-4-ylmethyl)isoxazole-3-carboxylic Acid Hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M759583-10mg |
5-(Morpholin-4-ylmethyl)isoxazole-3-carboxylic Acid Hydrochloride |
944450-97-9 | 10mg |
$ 50.00 | 2022-06-03 | ||
| TRC | M759583-50mg |
5-(Morpholin-4-ylmethyl)isoxazole-3-carboxylic Acid Hydrochloride |
944450-97-9 | 50mg |
$ 95.00 | 2022-06-03 | ||
| TRC | M759583-100mg |
5-(Morpholin-4-ylmethyl)isoxazole-3-carboxylic Acid Hydrochloride |
944450-97-9 | 100mg |
$ 160.00 | 2022-06-03 | ||
| Apollo Scientific | OR16617-250mg |
5-[(Morpholin-4-yl)methyl]isoxazole-3-carboxylic acid hydrochloride |
944450-97-9 | 97% | 250mg |
£90.00 | 2025-02-19 | |
| Apollo Scientific | OR16617-1g |
5-[(Morpholin-4-yl)methyl]isoxazole-3-carboxylic acid hydrochloride |
944450-97-9 | 97% | 1g |
£250.00 | 2025-02-19 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-262342-250 mg |
5-(Morpholin-4-ylmethyl)isoxazole-3-carboxylic acid hydrochloride, |
944450-97-9 | 250MG |
¥1,098.00 | 2023-07-11 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-262342A-1 g |
5-(Morpholin-4-ylmethyl)isoxazole-3-carboxylic acid hydrochloride, |
944450-97-9 | 1g |
¥2,625.00 | 2023-07-11 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-262342-250mg |
5-(Morpholin-4-ylmethyl)isoxazole-3-carboxylic acid hydrochloride, |
944450-97-9 | 250mg |
¥1098.00 | 2023-09-05 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-262342A-1g |
5-(Morpholin-4-ylmethyl)isoxazole-3-carboxylic acid hydrochloride, |
944450-97-9 | 1g |
¥2625.00 | 2023-09-05 | ||
| A2B Chem LLC | AI63166-1mg |
5-(Morpholin-4-ylmethyl)isoxazole-3-carboxylic acid hydrochloride |
944450-97-9 | >95% | 1mg |
$201.00 | 2024-07-18 |
5-(Morpholin-4-ylmethyl)isoxazole-3-carboxylic Acid Hydrochloride Related Literature
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
Additional information on 5-(Morpholin-4-ylmethyl)isoxazole-3-carboxylic Acid Hydrochloride
Recent Advances in the Study of 5-(Morpholin-4-ylmethyl)isoxazole-3-carboxylic Acid Hydrochloride (CAS: 944450-97-9)
5-(Morpholin-4-ylmethyl)isoxazole-3-carboxylic Acid Hydrochloride (CAS: 944450-97-9) is a chemical compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This compound, characterized by its isoxazole core and morpholine moiety, has been investigated for its role as a building block in the synthesis of bioactive molecules. Recent studies have explored its utility in the design of kinase inhibitors, antimicrobial agents, and other therapeutic candidates. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its chemical properties, biological activities, and potential applications in the pharmaceutical industry.
The synthesis and characterization of 5-(Morpholin-4-ylmethyl)isoxazole-3-carboxylic Acid Hydrochloride have been well-documented in recent literature. The compound is typically synthesized through a multi-step process involving the condensation of morpholine with an isoxazole derivative, followed by carboxylation and hydrochlorination. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm its structural integrity. Recent studies have also focused on optimizing the synthetic route to improve yield and purity, which is critical for its application in high-throughput screening and medicinal chemistry programs.
One of the most promising areas of research involving 5-(Morpholin-4-ylmethyl)isoxazole-3-carboxylic Acid Hydrochloride is its role in the development of kinase inhibitors. Kinases are a major target class in drug discovery, and the morpholine-isoxazole scaffold has shown potential in modulating kinase activity. Recent studies have demonstrated that derivatives of this compound exhibit inhibitory effects against specific kinases involved in cancer and inflammatory diseases. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that analogs of this compound displayed nanomolar affinity for certain tyrosine kinases, suggesting their potential as lead compounds for anticancer therapies.
In addition to its applications in kinase inhibition, 5-(Morpholin-4-ylmethyl)isoxazole-3-carboxylic Acid Hydrochloride has also been explored for its antimicrobial properties. Researchers have synthesized a series of derivatives and evaluated their efficacy against bacterial and fungal pathogens. A recent study highlighted its activity against drug-resistant strains of Staphylococcus aureus and Escherichia coli, underscoring its potential as a scaffold for developing novel antibiotics. The morpholine moiety, in particular, has been implicated in enhancing membrane permeability and target binding, which are critical factors in antimicrobial activity.
Beyond its biological activities, the compound has also been investigated for its physicochemical properties, which are essential for drug-like behavior. Recent computational studies have predicted its solubility, lipophilicity, and metabolic stability, providing valuable insights for further optimization. These studies have identified potential modifications to the morpholine or isoxazole rings that could improve pharmacokinetic profiles while maintaining biological activity. Such findings are instrumental in guiding the design of next-generation therapeutics based on this scaffold.
In conclusion, 5-(Morpholin-4-ylmethyl)isoxazole-3-carboxylic Acid Hydrochloride (CAS: 944450-97-9) represents a versatile and promising scaffold in medicinal chemistry. Recent research has elucidated its potential in kinase inhibition, antimicrobial activity, and drug design, supported by both experimental and computational studies. As the field continues to explore its applications, this compound is likely to play a pivotal role in the discovery of new therapeutic agents. Future studies should focus on further optimizing its derivatives and expanding its biological target repertoire to fully realize its potential in the pharmaceutical industry.
944450-97-9 (5-(Morpholin-4-ylmethyl)isoxazole-3-carboxylic Acid Hydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)